Cas no 869901-79-1 ()

869901-79-1 structure
structure
Product Name:
CAS No:869901-79-1
MF:C7H10N2O
MW:138.167101383209
CID:6709803
PubChem ID:68865636
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C7H10N2O/c1-3-9-5-6(2)8-4-7(9)10/h4-5H,3H2,1-2H3
    • InChI Key: RCCFGTCFGJUPRC-UHFFFAOYSA-N
    • SMILES: O=C1C=NC(C)=CN1CC

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 32.7Ų
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